Cas no 872319-67-0 (1-Butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol)

• Product Name: 1-Butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol
• CAS No: 872319-67-0
• MF: C₁₂H₁₃F₃N₂S
• MW: 274.305231809616
• CID: 3108521
• PubChem ID: 7063818
• Update Time: 2025-05-24

1-Butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-(trifluoromethyl)-1H-benzimidazole-2-thiol
• 1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol
• 3-butyl-6-(trifluoromethyl)-1H-benzimidazole-2-thione
• NQUSORDPVAMVKK-UHFFFAOYSA-N
• G36668
• EN300-14337
• 872319-67-0
• AKOS001105744
• Z99600462
• 1-butyl-5-(trifluoromethyl)-3H-1,3-benzodiazole-2-thione
• 1-Butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol

• Inchi： 1S/C12H13F3N2S/c1-2-3-6-17-10-5-4-8(12(13,14)15)7-9(10)16-11(17)18/h4-5,7H,2-3,6H2,1H3,(H,16,18)
• InChI Key： NQUSORDPVAMVKK-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C(F)(F)F)C=CC=2N1CCCC

Computed Properties

• Exact Mass: 274.075
• Monoisotopic Mass: 274.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol

Introduction to 1-Butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol (CAS No. 872319-67-0)

1-Butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol (CAS No. 872319-67-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the benzodiazole class, which is well-known for its role in medicinal chemistry, particularly in the development of central nervous system (CNS) drugs. The presence of a trifluoromethyl group and a thiol moiety in its molecular structure imparts distinct chemical reactivity and potential biological activity, making it a valuable candidate for further investigation.

The molecular structure of 1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol consists of a benzodiazole core substituted with a butyl group at the 1-position, a trifluoromethyl group at the 5-position, and a thiol group at the 2-position. This arrangement not only influences its physical and chemical properties but also opens up possibilities for diverse applications in drug design and synthesis. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodiazole derivatives. The thiol functional group in this compound introduces reactivity that can be exploited in various chemical transformations, including sulfide oxidation and disulfide bond formation. These properties make it a promising scaffold for designing novel therapeutic agents. For instance, modifications of the thiol group can lead to the development of compounds with enhanced bioavailability or targeted delivery systems.

One of the most compelling aspects of 1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol is its potential application in the treatment of neurological disorders. Benzodiazole derivatives are well-documented for their anxiolytic, sedative, and muscle relaxant properties. The introduction of the trifluoromethyl group may further modulate these effects by improving receptor binding affinity. Current research suggests that such modifications can lead to compounds with improved efficacy while reducing side effects associated with traditional benzodiazolones.

Moreover, the thiol moiety offers a unique opportunity for further chemical functionalization. Thiol groups can participate in covalent bonding with various biomolecules, including proteins and peptides, which is crucial for drug-target interaction studies. This property makes 1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol an attractive candidate for developing probes and inhibitors in biochemical research.

The synthesis of 1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The presence of sensitive functional groups such as the thiol necessitates careful handling to prevent oxidation or degradation. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination processes, are often employed to achieve the desired molecular architecture efficiently.

In terms of biological activity, preliminary studies have indicated that derivatives of this compound may exhibit promising effects on CNS receptors. The trifluoromethyl group is known to enhance lipophilicity and binding affinity at target receptors, which could lead to more potent therapeutic outcomes. Additionally, the thiol group can be exploited for prodrug design or targeted drug delivery systems, further expanding its potential applications.

The pharmaceutical industry is increasingly focusing on developing next-generation CNS drugs with improved safety profiles and efficacy. Compounds like 1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol represent a significant step forward in this direction. By leveraging structural modifications such as the introduction of fluorinated aromatic rings and sulfur-containing heterocycles, researchers aim to create drugs that are both effective and well-tolerated.

Future research directions may include exploring the compound's interactions with specific enzymes or receptors using computational modeling and experimental techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These studies will provide valuable insights into its mechanism of action and help guide the development of novel therapeutic agents based on this scaffold.

In conclusion, 1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazole-2-thiol (CAS No. 872319-67-0) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel drugs targeting neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of CNS pharmacology and drug design.